Cas no 2172089-12-0 (4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole
• CAS No: 2172089-12-0
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 6570612
• PubChem ID: 165603081
• Update Time: 2025-08-05

4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole
• EN300-1595226
• 2172089-12-0

• Inchi： 1S/C12H20ClN3/c1-9(2)12-11(8-13)14-15-16(12)7-6-10-4-3-5-10/h9-10H,3-8H2,1-2H3
• InChI Key： ITWHKBSGZYSKOX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C)C)N(CCC2CCC2)N=N1

Computed Properties

• Exact Mass: 241.1345753g/mol
• Monoisotopic Mass: 241.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2172089-12-0 and Product Name: 4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole

The compound with the CAS number 2172089-12-0 and the product name 4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloromethyl group, a 2-cyclobutylethyl side chain, and an isopropyl substituent on the triazole ring, contribute to its unique chemical properties and biological relevance.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. Triazoles, in particular, have shown promise as scaffolds for various therapeutic agents due to their ability to interact with biological targets in multiple ways. The compound in question is no exception, as its structural design suggests potential interactions with enzymes and receptors involved in critical biological pathways. The chloromethyl group, for instance, is a versatile functional moiety that can participate in nucleophilic substitution reactions, enabling further derivatization and customization of the molecule for specific pharmacological purposes.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The triazole core is well-known for its activity against a range of microorganisms, including fungi and certain bacteria. The presence of the 2-cyclobutylethyl group may enhance the compound's solubility and bioavailability, while the isopropyl substituent could influence its metabolic stability and pharmacokinetic profile. These features make it an attractive candidate for further investigation in antimicrobial research.

Recent studies have highlighted the importance of optimizing heterocyclic structures to improve their efficacy and reduce toxicity. Computational modeling and molecular docking studies have been instrumental in understanding how these compounds interact with biological targets at the molecular level. The compound with CAS No. 2172089-12-0 has been subjected to such analyses, revealing promising binding affinities with several key enzymes implicated in inflammatory and infectious diseases. This underscores its potential as a lead compound for drug development.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the chloromethyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the 2-cyclobutylethyl side chain demands careful selection of reagents and catalysts to achieve optimal regioselectivity. These synthetic challenges highlight the expertise required to develop such molecules for pharmaceutical use.

From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are essential to evaluate their pharmacological properties, including potency, selectivity, and toxicity profiles. The structural complexity of this molecule necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

The pharmaceutical industry continues to invest heavily in research aimed at discovering novel therapeutic agents based on heterocyclic scaffolds. The compound with CAS No. 2172089-12-0 exemplifies this trend toward innovative molecular design. Its unique combination of functional groups makes it a valuable tool for researchers exploring new frontiers in drug discovery. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can modulate these systems effectively.

In conclusion, the compound with CAS No. 2172089-12-0 and product name 4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(propan-2-yl)-1H-1,2,3-triazole represents a significant contribution to pharmaceutical chemistry. Its structural features and potential applications make it a promising candidate for further research in antimicrobial therapy and beyond. As scientists continue to unravel the complexities of biological systems, compounds like this will play an increasingly important role in shaping the future of medicine.